Cas no 2624136-09-8 (5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2624136-09-8
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 5640061
• PubChem ID: 165906096
• Update Time: 2025-06-07

5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624136-09-8
• 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid
• EN300-27752096

• Inchi： 1S/C10H14N4O3/c1-7-9(10(15)16)6-11-14(7)8-2-4-13(12-17)5-3-8/h6,8H,2-5H2,1H3,(H,15,16)
• InChI Key： QZOZXHXXCGVMPP-UHFFFAOYSA-N
• SMILES： O=NN1CCC(CC1)N1C(C)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 238.10659032g/mol
• Monoisotopic Mass: 238.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.8Ų

Additional information on 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2624136-09-8)

5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2624136-09-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid is composed of a pyrazole ring substituted with a methyl group at the 5-position and a nitrosopiperidine moiety at the 1-position. The carboxylic acid functional group at the 4-position of the pyrazole ring adds to its versatility and reactivity. This unique combination of functional groups imparts specific physicochemical properties that are crucial for its biological activities.

The synthesis of 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid involves several well-defined steps. One common approach is to start with the preparation of the nitrosopiperidine derivative, which can be synthesized via the reaction of piperidine with nitrous acid. The resulting nitrosopiperidine is then coupled with a suitable pyrazole derivative, typically through a condensation reaction in the presence of an appropriate catalyst. The final step involves the introduction of the carboxylic acid group, often achieved through a carboxylation reaction.

Recent studies have highlighted the biological activities of 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid have also been studied to assess its suitability for therapeutic applications. Animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, suggesting that it can be effectively delivered to target tissues following oral administration.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid. Early results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising preliminary efficacy in reducing inflammation and tumor burden in certain conditions.

In conclusion, 5-methyl-1-(1-nitrosopiperidin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2624136-09-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for new treatments in various medical conditions.